9-Epimitomycin B
9-Epimitomycin B
Brand Name:
Vulcanchem
CAS No.:
13164-90-4
VCID:
VC0120002
InChI:
InChI=1S/C16H19N3O6/c1-6-11(20)10-9(12(21)13(6)24-3)7(5-25-15(17)22)16(23)14-8(18(14)2)4-19(10)16/h7-8,14,23H,4-5H2,1-3H3,(H2,17,22)/t7-,8+,14+,16-,18?/m1/s1
SMILES:
CC1=C(C(=O)C2=C(C1=O)N3CC4C(C3(C2COC(=O)N)O)N4C)OC
Molecular Formula:
C16H19N3O6
Molecular Weight:
349.34 g/mol
9-Epimitomycin B
CAS No.: 13164-90-4
Reference Standards
VCID: VC0120002
Molecular Formula: C16H19N3O6
Molecular Weight: 349.34 g/mol
| CAS No. | 13164-90-4 |
|---|---|
| Product Name | 9-Epimitomycin B |
| Molecular Formula | C16H19N3O6 |
| Molecular Weight | 349.34 g/mol |
| IUPAC Name | [(4S,6S,7R,8S)-7-hydroxy-11-methoxy-5,12-dimethyl-10,13-dioxo-2,5-diazatetracyclo[7.4.0.02,7.04,6]trideca-1(9),11-dien-8-yl]methyl carbamate |
| Standard InChI | InChI=1S/C16H19N3O6/c1-6-11(20)10-9(12(21)13(6)24-3)7(5-25-15(17)22)16(23)14-8(18(14)2)4-19(10)16/h7-8,14,23H,4-5H2,1-3H3,(H2,17,22)/t7-,8+,14+,16-,18?/m1/s1 |
| Standard InChIKey | UZUUQCBCWDBYCG-MMJOLYBUSA-N |
| Isomeric SMILES | CC1=C(C(=O)C2=C(C1=O)N3C[C@H]4[C@@H]([C@@]3([C@@H]2COC(=O)N)O)N4C)OC |
| SMILES | CC1=C(C(=O)C2=C(C1=O)N3CC4C(C3(C2COC(=O)N)O)N4C)OC |
| Canonical SMILES | CC1=C(C(=O)C2=C(C1=O)N3CC4C(C3(C2COC(=O)N)O)N4C)OC |
| PubChem Compound | 202728 |
| Last Modified | Nov 11 2021 |
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